5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide

• IUPAC Name: 5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide
• InChI: InChI=1S/C18H22FN3O2/c1-3-14-8-9-15(24-14)18(23)22(2)16(17-20-10-11-21-17)12-4-6-13(19)7-5-12/h4-7,10-11,14-16H,3,8-9H2,1-2H3,(H,20,21)
• InChI Key: VVJUQJYGGQKHNM-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(O1)C(=O)N(C)C(C2=CC=C(C=C2)F)C3=NC=CN3
• Molecular Formula: C18H22FN3O2
• Molecular Weight: 331.4 g/mol

Description

5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide is a synthetic organic compound that belongs to the class of oxolane carboxamides. This compound is characterized by the presence of an oxolane ring, a fluorophenyl group, and an imidazole moiety. It is of interest in various fields of scientific research due to its unique chemical structure and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide typically involves multiple steps:

Formation of the Oxolane Ring: The oxolane ring can be synthesized through the cyclization of a suitable diol or halohydrin precursor under acidic or basic conditions.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a fluorinated aromatic compound reacts with a suitable nucleophile.

Attachment of the Imidazole Moiety: The imidazole ring can be synthesized through the condensation of a suitable aldehyde or ketone with an amine, followed by cyclization.

Formation of the Carboxamide Group: The carboxamide group can be introduced through the reaction of an amine with a carboxylic acid derivative, such as an acid chloride or ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group or the imidazole ring.

Reduction: Reduction reactions can occur at the carboxamide group, converting it to an amine.

Substitution: The fluorophenyl group can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed.

Major Products

Oxidation: Oxidation can yield carboxylic acids or ketones.

Reduction: Reduction can yield primary or secondary amines.

Substitution: Substitution reactions can yield various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules

Biology

In biology, the compound may be studied for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties. Its interactions with biological macromolecules can provide insights into its mechanism of action and potential therapeutic uses.

Medicine

In medicine, the compound may be investigated for its potential as a drug candidate. Its ability to interact with specific molecular targets can make it a promising candidate for the treatment of various diseases.

Industry

In industry, the compound can be used in the development of new materials or as a precursor for the synthesis of other valuable compounds. Its unique chemical properties can be exploited in various industrial applications.

Mechanism of Action

The mechanism of action of 5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide involves its interaction with specific molecular targets. The fluorophenyl group can interact with hydrophobic pockets in proteins, while the imidazole ring can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 5-ethyl-N-[(4-chlorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide
• 5-ethyl-N-[(4-bromophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide
• 5-ethyl-N-[(4-methylphenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide

Uniqueness

The uniqueness of 5-ethyl-N-[(4-fluorophenyl)-(1H-imidazol-2-yl)methyl]-N-methyloxolane-2-carboxamide lies in the presence of the fluorophenyl group, which can enhance its biological activity and stability. The fluorine atom can increase the compound’s lipophilicity, allowing it to better penetrate biological membranes and interact with molecular targets.